2-Chloro-4-fluoro-5-formylbenzenesulfonamide

• Molecular Formula: C7H5ClFNO3S
• Molecular Weight: 237.64 g/mol
• IUPAC Name: 2-chloro-4-fluoro-5-formylbenzenesulfonamide
• InChI: InChI=1S/C7H5ClFNO3S/c8-5-2-6(9)4(3-11)1-7(5)14(10,12)13/h1-3H,(H2,10,12,13)
• InChI Key: AHTCZPMUJHNDAN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1S(=O)(=O)N)Cl)F)C=O

Description

2-Chloro-4-fluoro-5-formylbenzenesulfonamide is a useful research compound. Its molecular formula is C7H5ClFNO3S and its molecular weight is 237.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chloro-4-fluoro-5-(hydroxymethyl)benzenesulfonamide (440 mg, 1.84 mmol) in acetone (18 mL) was added to a round bottom flask containing MnO2 (1.60 g, 18.4 mmol). The mixture was stirred for 50 hours until the starting material was gone, then filtered though a pad of celite. The filtrate was evaporated to afford the product (263 mg, 60%) as a white solid. MS (ES+) m/z 238 [M+H]+.